Cas no 2224507-95-1 (1-(3-Methyl-2-phenylpyrrolidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(3-Methyl-2-phenylpyrrolidin-1-yl)prop-2-en-1-one
• CAS No: 2224507-95-1
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5411430
• PubChem ID: 136572496
• Update Time: 2025-05-24

1-(3-Methyl-2-phenylpyrrolidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2224507-95-1
• AKOS034128936
• EN300-6717222
• Z3488645710
• 1-(3-Methyl-2-phenylpyrrolidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C14H17NO/c1-3-13(16)15-10-9-11(2)14(15)12-7-5-4-6-8-12/h3-8,11,14H,1,9-10H2,2H3
• InChI Key： YPGBWMZBSKRTJO-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCC(C)C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(3-Methyl-2-phenylpyrrolidin-1-yl)prop-2-en-1-one

1-(3-Methyl-2-phenylpyrrolidin-1-yl)prop-2-en-1-one: A Comprehensive Overview

1-(3-Methyl-2-phenylpyrrolidin-1-yl)prop-2-en-1-one, identified by the CAS number 2224507951, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidinone derivatives, which have garnered considerable attention in recent years due to their unique structural properties and versatile functionalities. The molecule features a pyrrolidine ring substituted with a methyl group and a phenyl group, along with a ketone moiety attached to a propenone chain. These structural elements contribute to its intriguing chemical behavior and reactivity.

The synthesis of 1-(3-Methyl-2-phenylpyrrolidin-1-yl)prop-2-en-1-one involves a multi-step process that typically begins with the preparation of the pyrrolidine intermediate. Recent advancements in asymmetric synthesis have enabled the construction of this intermediate with high enantioselectivity, leveraging chiral catalysts such as proline derivatives. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable and environmentally friendly chemical processes. The final step involves the coupling of the pyrrolidine intermediate with the propenone derivative, often facilitated by transition metal catalysts such as palladium complexes.

One of the most promising aspects of 1-(3-Methyl-2-phenylpyrrolidin-1-yl)prop-2-en-1-one lies in its pharmacological properties. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and analgesic activities, making it a potential candidate for the development of novel pain management therapies. The compound's ability to modulate specific cellular pathways involved in inflammation has been extensively studied using advanced techniques such as CRISPR-Cas9 gene editing and high-throughput screening assays.

In addition to its therapeutic potential, 1-(3-Methyl-2-phenylpyrrolidin-1-y) has also found applications in materials science. Researchers have explored its use as a precursor for the synthesis of advanced polymers and nanoparticles. For instance, recent studies have highlighted its role in the formation of stimuli-responsive hydrogels, which exhibit reversible swelling behavior under external stimuli such as temperature or pH changes. These materials hold great promise for applications in drug delivery systems and tissue engineering.

The environmental impact of 1-(3-Methyl-) has also been a topic of interest among scientists. Studies conducted under environmentally relevant conditions have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. Furthermore, its low toxicity profile towards non-target organisms makes it an attractive option for use in agricultural and industrial settings.

In conclusion, 1-(3-Methyl-) represents a versatile and multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable tool in modern chemistry.